Cas no 1818847-67-4 (Tert-butyl trans-3-bromo-4-fluoropyrrolidine-1-carboxylate)

• Product Name: Tert-butyl trans-3-bromo-4-fluoropyrrolidine-1-carboxylate
• CAS No: 1818847-67-4
• MF: C₉H₁₅BrFNO₂
• MW: 268.123305559158
• MDL: MFCD30187475
• CID: 4618733
• PubChem ID: 122170261
• Update Time: 2025-06-08

Tert-butyl trans-3-bromo-4-fluoropyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl trans-3-bromo-4-fluoropyrrolidine-1-carboxylate
• tert-butyl (3R,4R)-3-bromo-4-fluoropyrrolidine-1-carboxylate
• trans-1-Boc-3-bromo-4-fluoropyrrolidine
• P16374
• t-Butyl trans-3-bromo-4-fluoropyrrolidine-1-carboxylate
• rel-tert-Butyl (3R,4R)-3-bromo-4-fluoropyrrolidine-1-carboxylate
• AKOS037644406
• DTXSID801126867
• 1818847-67-4
• 1-Pyrrolidinecarboxylic acid, 3-bromo-4-fluoro-, 1,1-dimethylethyl ester, (3R,4R)-rel-
• tert-butyl (3R,4R)-rel-3-bromo-4-fluoropyrrolidine-1-carboxylate
• EN300-7365469
• AS-53361
• CS-0047871
• rac-tert-butyl (3R,4R)-3-bromo-4-fluoropyrrolidine-1-carboxylate
• Tert-butyl trans-3-bromo-4-fluoropyrrolidine-1-carboxylate

• MDL： MFCD30187475
• Inchi： 1S/C9H15BrFNO2/c1-9(2,3)14-8(13)12-4-6(10)7(11)5-12/h6-7H,4-5H2,1-3H3/t6-,7-/m1/s1
• InChI Key： GFICPINAPXXEHE-RNFRBKRXSA-N
• SMILES： Br[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1F

Computed Properties

• Exact Mass: 267.02702g/mol
• Monoisotopic Mass: 267.02702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 281.8±40.0 ºC (760 Torr),
• Flash Point: 124.2±27.3 ºC,
• Solubility: Very slightly soluble (0.78 g/l) (25 º C),

Additional information on Tert-butyl trans-3-bromo-4-fluoropyrrolidine-1-carboxylate

Tert-butyl trans-3-bromo-4-fluoropyrrolidine-1-carboxylate (CAS No. 1818847-67-4): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

Tert-butyl trans-3-bromo-4-fluoropyrrolidine-1-carboxylate (CAS No. 1818847-67-4) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound is a member of the pyrrolidine family, characterized by a five-membered ring with a nitrogen atom and a tert-butyl protecting group on the carboxylate moiety. The presence of a bromine and fluorine substituent on the pyrrolidine ring imparts additional chemical reactivity and biological activity, making it an attractive candidate for various synthetic and therapeutic purposes.

The synthesis of tert-butyl trans-3-bromo-4-fluoropyrrolidine-1-carboxylate typically involves several steps, including the formation of the pyrrolidine ring, introduction of the bromine and fluorine substituents, and protection of the carboxylic acid group. One common approach is to start with a commercially available pyrrolidine derivative and perform selective halogenation and fluorination reactions. The tert-butyl protecting group is then introduced to protect the carboxylic acid during subsequent transformations. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

In terms of physical properties, tert-butyl trans-3-bromo-4-fluoropyrrolidine-1-carboxylate is a white crystalline solid with a melting point ranging from 95 to 97°C. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran but has limited solubility in water. The compound's stability is influenced by factors such as temperature, pH, and exposure to light. Proper storage conditions are essential to maintain its integrity and prevent degradation.

The biological activity of tert-butyl trans-3-bromo-4-fluoropyrrolidine-1-carboxylate has been extensively studied in recent years. Research has shown that this compound exhibits potent activity against various targets relevant to drug discovery. For example, it has been found to modulate G protein-coupled receptors (GPCRs), which are key players in numerous physiological processes and disease states. Additionally, its ability to cross cell membranes makes it a promising candidate for developing drugs that target intracellular proteins.

In the context of medicinal chemistry, tert-butyl trans-3-bromo-4-fluoropyrrolidine-1-carboxylate has been utilized as a building block for the synthesis of more complex molecules with therapeutic potential. Its structural flexibility allows for the introduction of various functional groups that can enhance binding affinity and selectivity towards specific targets. For instance, recent studies have explored its use in the development of inhibitors for kinases, enzymes involved in signal transduction pathways that are often dysregulated in cancer.

The pharmacokinetic properties of tert-butyl trans-3-bromo-4-fluoropyrrolidine-1-carboxylate have also been investigated to assess its suitability as a drug candidate. Preliminary data suggest that it exhibits favorable absorption, distribution, metabolism, excretion (ADME) profiles, which are crucial for ensuring effective delivery to target tissues. However, further optimization may be necessary to improve its bioavailability and reduce potential side effects.

In conclusion, tert-butyl trans-3-bromo-4-fluoropyrrolidine-1-carboxylate (CAS No. 1818847-67-4) is a valuable compound in the field of medicinal chemistry due to its unique structural features and promising biological activity. Its synthesis, physical properties, biological activity, and potential applications have been extensively studied, highlighting its significance in drug discovery efforts. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of novel therapeutics for various diseases.